Cas no 74316-89-5 (1-(2-ethoxyphenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2-ethoxyphenyl)cyclopentane-1-carboxylic acid
• CAS No: 74316-89-5
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6529997
• PubChem ID: 70625714
• Update Time: 2025-10-29

1-(2-ethoxyphenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)cyclopentane-1-carboxylic acid
• Cyclopentanecarboxylic acid, 1-(2-ethoxyphenyl)-

• Inchi： 1S/C14H18O3/c1-2-17-12-8-4-3-7-11(12)14(13(15)16)9-5-6-10-14/h3-4,7-8H,2,5-6,9-10H2,1H3,(H,15,16)
• InChI Key： CREAOOFVLSBWOH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2OCC)(C(O)=O)CCCC1

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 396.2±35.0 °C(Predicted)
• pka: 4.26±0.20(Predicted)

Additional information on 1-(2-ethoxyphenyl)cyclopentane-1-carboxylic acid

Introduction to 1-(2-ethoxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 74316-89-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(2-ethoxyphenyl)cyclopentane-1-carboxylic acid, identified by the CAS number 74316-89-5, is a structurally intriguing compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features. This molecule, featuring a cyclopentane ring substituted with an ethoxyphenyl moiety, presents a promising scaffold for the development of novel therapeutic agents. The combination of aromatic and aliphatic components in its structure suggests potential interactions with biological targets, making it a valuable candidate for further exploration.

The ethoxyphenyl group in 1-(2-ethoxyphenyl)cyclopentane-1-carboxylic acid contributes to its molecular flexibility and binding affinity, which are critical factors in drug design. Recent studies have highlighted the importance of such structural motifs in modulating receptor activity, particularly in the context of central nervous system (CNS) disorders. The cyclopentane ring, a common feature in many bioactive molecules, enhances solubility and metabolic stability, further augmenting its suitability for pharmaceutical applications.

Emerging research indicates that derivatives of 1-(2-ethoxyphenyl)cyclopentane-1-carboxylic acid exhibit promising properties as potential scaffolds for small-molecule drugs. For instance, modifications to the ethoxyphenyl substituent have shown enhanced binding affinity to specific enzymes and receptors, paving the way for the development of targeted therapies. These findings align with the broader trend in medicinal chemistry toward rational drug design, where structural optimization is guided by computational modeling and experimental validation.

In the realm of chemical biology, 1-(2-ethoxyphenyl)cyclopentane-1-carboxylic acid has been investigated for its potential role in modulating neuroinflammatory pathways. Preclinical studies suggest that compounds structurally related to this molecule may interact with inflammatory cytokines and signaling cascades, offering a novel approach to treating conditions such as neurodegenerative diseases. The cyclopentane ring's ability to adopt multiple conformations may facilitate interactions with biological targets, making it an attractive feature for drug development.

The synthesis of 1-(2-ethoxyphenyl)cyclopentane-1-carboxylic acid has been refined through advanced organic methodologies, ensuring high yield and purity. Modern synthetic approaches, including transition-metal-catalyzed reactions and enantioselective processes, have enabled the efficient preparation of enantiomerically pure forms of this compound. Such advancements are crucial for developing enantiomerically pure drugs, where stereochemistry significantly influences pharmacological activity.

Recent advancements in spectroscopic techniques have allowed for detailed structural elucidation of 1-(2-ethoxyphenyl)cyclopentane-1-carboxylic acid, providing insights into its conformational dynamics and interactions with biological targets. NMR spectroscopy, particularly high-resolution methods like 2D NMR and solid-state NMR, has been instrumental in confirming the molecular structure and understanding its behavior in different environments. These techniques are essential for validating synthetic pathways and optimizing drug-like properties.

The pharmacokinetic profile of 1-(2-ethoxyphenyl)cyclopentane-1-carboxylic acid has been a focus of recent research, with studies aiming to improve its bioavailability and metabolic stability. Computational modeling techniques, such as molecular dynamics simulations and quantum mechanics calculations, have been employed to predict how structural modifications may influence pharmacokinetic parameters. These computational approaches complement experimental data, providing a comprehensive understanding of how changes at the molecular level affect drug performance.

In conclusion, 1-(2-ethoxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 74316-89-5) represents a structurally versatile compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Continued investigation into its chemical biology applications will likely uncover further opportunities for innovation in drug discovery and development.